SBI-0640756: A Technical Guide to the First-in-Class eIF4G1 Inhibitor
SBI-0640756: A Technical Guide to the First-in-Class eIF4G1 Inhibitor
This guide provides an in-depth technical overview of SBI-0640756 (also known as SBI-756), a pioneering small molecule inhibitor targeting the eukaryotic translation initiation factor 4 gamma 1 (eIF4G1). Designed for researchers, scientists, and drug development professionals, this document details the compound's chemical properties, mechanism of action, and preclinical efficacy, supported by robust experimental data and protocols.
Introduction: Targeting the Engine of Protein Synthesis in Cancer
Cancer cells exhibit an insatiable demand for proteins to fuel their rapid growth, proliferation, and survival. This dependency places the cellular machinery of protein synthesis, particularly the initiation phase of translation, under the spotlight as a critical therapeutic vulnerability. The eukaryotic translation initiation factor 4F (eIF4F) complex is the master regulator of this process, and its dysregulation is a common feature in many human cancers, driving the selective translation of oncogenic mRNAs.[1][2]
SBI-0640756 emerges as a first-in-class inhibitor that directly targets a core component of this complex, eIF4G1, offering a novel strategy to silence the oncogenic proteome.[3] Unlike inhibitors that target upstream signaling pathways like mTOR, SBI-0640756 provides a direct mechanism to disrupt the eIF4F complex, presenting a powerful tool for both research and therapeutic development, especially in the context of drug-resistant cancers.[3][4]
Chemical and Physical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its application in experimental and preclinical settings.
Chemical Structure
The molecular identity of SBI-0640756 is defined by its quinolinone core structure.
Chemical Structure of SBI-0640756
(Image credit: Cayman Chemical)
Molecular and Physical Data
The key quantitative data for SBI-0640756 are summarized in the table below, providing essential information for accurate preparation of solutions and experimental design.
| Property | Value | Source(s) |
| Formal Name | (E)-6-chloro-3-(3-(5-fluoropyridin-3-yl)acryloyl)-4-phenylquinolin-2(1H)-one | [2] |
| Synonym | SBI-756 | [2][3] |
| Molecular Formula | C₂₃H₁₄ClFN₂O₂ | [2][5] |
| Molecular Weight | 404.82 g/mol | [1][5] |
| CAS Number | 1821280-29-8 | [5][6] |
| Appearance | Solid, Light yellow to yellow | [7] |
| Purity | ≥95% | [2] |
| Solubility | Soluble in DMSO (≥ 26 mg/mL), Acetonitrile, and Methanol | [2][7] |
| SMILES | ClC1=CC2=C(C=C1)NC(C(C(/C=C/C3=CC(F)=CN=C3)=O)=C2C4=CC=CC=C4)=O | [2][7] |
| InChI Key | VVWGPQZBDQVQRC-RMKNXTFCSA-N | [2] |
Mechanism of Action: Direct Disruption of the eIF4F Complex
SBI-0640756 exerts its anti-cancer effects by directly interfering with the cap-dependent translation initiation process. Its primary molecular target is eIF4G1, a large scaffolding protein that is essential for the assembly of the eIF4F complex.[3][6]
The eIF4F Complex and its Role in Cancer
The eIF4F complex consists of three key proteins:
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eIF4E: The cap-binding protein that recognizes the 5' m⁷G cap of mRNA.
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eIF4A: An RNA helicase that unwinds the 5' untranslated region (UTR) of mRNAs.
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eIF4G1: A scaffold protein that orchestrates the complex by binding to eIF4E, eIF4A, and the poly(A)-binding protein (PABP), effectively circularizing the mRNA for efficient translation.
In many cancers, signaling pathways such as PI3K/AKT/mTOR and RAS/MEK/ERK are hyperactivated, leading to the phosphorylation and activation of components of the eIF4F complex.[1][5] This results in the preferential translation of a subset of mRNAs, termed "weak" mRNAs, which typically have long, structured 5' UTRs and encode for potent oncoproteins like MYC, cyclins, and survival factors.[5]
SBI-0640756's Mode of Inhibition
SBI-0640756 binds to eIF4G1 and prevents its crucial interaction with eIF4E.[8] This action directly disrupts the formation of the functional eIF4F complex at the 5' end of mRNA. A key finding is that this disruption occurs independently of the mTOR signaling pathway, which normally regulates eIF4F assembly via the inhibitory 4E-binding proteins (4E-BPs).[3][9] This mTOR-independent mechanism is significant, as it allows SBI-0640756 to be effective in cancers that have developed resistance to mTOR inhibitors.[8][9]
The downstream consequences of eIF4F disruption are a global reduction in cap-dependent translation, with a disproportionately strong effect on the oncoproteins that drive cancer cell growth and survival.[10] Additionally, SBI-0640756 has been observed to suppress AKT and NF-κB signaling, although this may be a downstream effect of inhibiting the translation of key components of these pathways.[3]
Caption: SBI-0640756 directly inhibits eIF4G1, disrupting the eIF4F complex.
Preclinical Efficacy and Applications
SBI-0640756 has demonstrated significant anti-tumor activity in a variety of preclinical models, particularly in melanoma and B-cell lymphomas.
Activity in Melanoma
The initial characterization of SBI-0640756 highlighted its potent activity against melanoma cell lines, including those resistant to BRAF inhibitors (BRAFi).[3]
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In Vitro Potency: SBI-0640756 inhibits the growth of NRAS, BRAF, and NF1-mutant melanomas.[3] For instance, it reduces the growth of 1205Lu, WM1346, A375, and UACC-903 melanoma cells in a concentration-dependent manner.[2]
-
Overcoming BRAFi Resistance: A critical finding is the ability of SBI-0640756 to attenuate the growth of melanomas that have acquired resistance to BRAF inhibitors like vemurafenib (PLX4720).[3][11]
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In Vivo Efficacy: In an N-RasQ61K/Ink4a-/- murine melanoma model, administration of SBI-0640756 at 0.5 mg/kg delayed tumor onset and reduced tumor incidence by 50%.[2]
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Combination Therapy: When combined with a BRAF inhibitor, SBI-0640756 (1 mg/kg, twice weekly, i.p.) potently suppressed the growth of established A375 xenograft tumors and prevented tumor regrowth, demonstrating a powerful synergistic effect.[5][11]
Sensitization of B-Cell Lymphomas to Venetoclax
Further studies have expanded the potential application of SBI-0640756 to hematological malignancies. In models of Diffuse Large B-cell Lymphoma (DLBCL) and Mantle Cell Lymphoma (MCL), SBI-0640756 synergizes with the BCL2 inhibitor venetoclax to induce apoptosis.[10] This suggests that by halting the production of short-lived pro-survival proteins, SBI-0640756 lowers the apoptotic threshold, making cancer cells more susceptible to BCL2 inhibition.[8]
Experimental Protocols and Methodologies
The following protocols are based on methodologies reported in the primary literature and provide a framework for utilizing SBI-0640756 in a research setting.
In Vitro Cell Viability Assay
This protocol describes a typical method to assess the dose-dependent effect of SBI-0640756 on the growth of cancer cell lines.
Workflow:
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Cell Seeding: Seed cancer cells (e.g., A375 melanoma cells) in a 384-well plate at a density of 1,500 cells per well in 50 µL of culture medium.[5][6]
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Cell Adhesion: Allow cells to attach by incubating overnight under standard culture conditions (37°C, 5% CO₂).
-
Compound Preparation: Prepare a stock solution of SBI-0640756 in DMSO. Perform a serial 2-fold dilution of the compound in culture medium to create a range of desired concentrations.
-
Treatment: Add the diluted compound solutions to the cells. Include wells with DMSO-only as a vehicle control. Perform all treatments in triplicate.[5]
-
Incubation: Incubate the plates for 48 to 72 hours.[5]
-
Viability Assessment: Measure cell viability using a luminescence-based ATP assay (e.g., ATPlite or CellTiter-Glo®) according to the manufacturer's instructions.
-
Data Analysis: Calculate cell growth inhibition as a percentage relative to the DMSO-treated controls. Plot the percentage of inhibition against the log of the drug concentration and determine the IC₅₀ value using non-linear regression analysis.[5]
Caption: Workflow for determining the IC50 of SBI-0640756 in cancer cells.
In Vivo Xenograft Study (Combination Therapy)
This protocol outlines a representative in vivo experiment to evaluate the efficacy of SBI-0640756 in combination with a BRAF inhibitor.
Animal Model: Six-week-old female nu/nu mice.[5]
Workflow:
-
Tumor Implantation: Subcutaneously inject 1 x 10⁶ A375 human melanoma cells (suspended in sterile PBS) into the flank of each mouse.[5]
-
Tumor Growth: Allow tumors to grow to an average size of approximately 250 mm³.
-
Group Allocation: Randomize mice into treatment groups (e.g., Vehicle, BRAF inhibitor alone, SBI-0640756 alone, Combination).
-
Treatment Regimen:
-
Monitoring: Monitor tumor volume (using caliper measurements) and body weight regularly throughout the study.
-
Endpoint: Continue the study until tumors in the control group reach a predetermined maximum size or for a specified duration to assess long-term response and regrowth.
Conclusion and Future Directions
SBI-0640756 represents a landmark achievement in targeting the protein synthesis machinery for cancer therapy. Its unique, mTOR-independent mechanism of action provides a clear rationale for its use in treating cancers that are intrinsically resistant or have acquired resistance to upstream signaling inhibitors. The potent synergy observed with targeted agents like BRAF inhibitors and BCL2 inhibitors underscores its potential as a cornerstone of future combination therapies.[3][10]
Future research will likely focus on optimizing the pharmacological properties of SBI-0640756 and its analogs, exploring its efficacy in a broader range of malignancies, and identifying predictive biomarkers to select patient populations most likely to benefit from this innovative therapeutic strategy.
References
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Feng, Y., Pinkerton, A.B., Hulea, L., et al. (2015). SBI-0640756 Attenuates the Growth of Clinically Unresponsive Melanomas by Disrupting the eIF4F Translation Initiation Complex. Cancer Research, 75(24), 5211-5218. [Link]
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Silveria, M. A., et al. (2017). Molecular Pathways: The eIF4F Translation Initiation Complex—New Opportunities for Cancer Treatment. Clinical Cancer Research, 23(1), 21-27. [Link]
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PubMed. (2015). SBI-0640756 Attenuates the Growth of Clinically Unresponsive Melanomas by Disrupting the eIF4F Translation Initiation Complex. Cancer Research. [Link]
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Feng, Y., et al. (2015). SBI-0640756 attenuates the growth of clinically unresponsive melanomas by disrupting the eIF4F translation initiation complex. PMC. [Link]
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Herzog, L., et al. (2020). Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. PMC. [Link]
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Herzog, L., et al. (2020). Targeting eIF4F translation initiation complex with SBI-756 sensitises B lymphoma cells to venetoclax. eScholarship. [Link]
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Oncology Central. (2015). New compound could effectively target resistant melanoma. [Link]
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Robert-Gajda, M., et al. (2017). TARGETING THE eIF4F TRANSLATION INITIATION COMPLEX: A CRITICAL NEXUS FOR CANCER DEVELOPMENT. PMC. [Link]
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Ronai Lab. (n.d.). PUBLICATIONS. Retrieved February 22, 2026, from [Link]
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